Cas no 70745-43-6 (Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-)
70745-43-6 structure
Product Name:Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-
CAS No:70745-43-6
MF:C14H18O2
MW:218.291524410248
CID:546744
PubChem ID:13282020
Update Time:2025-04-19
Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-
- 2-(3-methoxyphenyl)-4-methylcyclohexan-1-one
- 2-(m-Methoxyphenyl)-4-methyl-cyclohexanone
- DTXSID70534504
- SCHEMBL11194330
- SXFRZBNKPBKZOJ-UHFFFAOYSA-N
- 70745-43-6
-
- Inchi: 1S/C14H18O2/c1-10-6-7-14(15)13(8-10)11-4-3-5-12(9-11)16-2/h3-5,9-10,13H,6-8H2,1-2H3
- InChI Key: SXFRZBNKPBKZOJ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)CC1C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
70745-43-6 (Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-) Related Products
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